82-75-7

8-Amino-1-naphthalenesulfonic acid

In Stock

• CAS RN:
• 82-75-7

• Formula:
• C10H9NO3S

• InChI:
• InChI=1S/C10H9NO3S/c11-8-5-1-3-7-4-2-6-9(10(7)8)15(12,13)14/h1-6H,11H2,(H,12,13,14)

• InChIKey:
• CYJJLCDCWVZEDZ-UHFFFAOYSA-N

• 8-Amino-1-naphthalenesulfonic acid, also known as 8-Amino-1-naphthalenesulfonic acid, is a useful research compound. Its molecular formula is C10H9NO3S and its molecular weight is 223.25 g/mol. The purity is usually 95%.

3-Chlorocyclohex-2-en-1-one

In Stock

• CAS RN:
• 5682-75-7

• Formula:
• C6H7ClO

• InChI:
• InChI=1S/C6H7ClO/c7-5-2-1-3-6(8)4-5/h4H,1-3H2

• InChIKey:
• HGTXPEOKLIDWIK-UHFFFAOYSA-N

• 3-Chlorocyclohex-2-en-1-one is a useful research compound. Its molecular formula is C6H7ClO and its molecular weight is 130.57 g/mol. The purity is usually 95%.

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(phenylmethyl)-

Usually In Stock

• CAS RN:
• 13182-75-7

• Formula:
• C10H9N5S

• InChI:
• InChI=1S/C10H9N5S/c11-9-14-15-8(12-13-10(15)16-9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,14)

• InChIKey:
• YIDXISPJVUFQNQ-UHFFFAOYSA-N

• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazol-6-amine, 3-(phenylmethyl)- is a useful research compound. Its molecular formula is C10H9N5S and its molecular weight is 231.28 g/mol. The purity is usually 95%.

4-(2-Methoxyethoxy)-2-nitroaniline

• CAS RN:
• 50982-75-7

• Formula:
• C9H12N2O4

• InChI:
• InChI=1S/C9H12N2O4/c1-14-4-5-15-7-2-3-8(10)9(6-7)11(12)13/h2-3,6H,4-5,10H2,1H3

• InChIKey:
• MPTJDEWIZHQQHR-UHFFFAOYSA-N

• 4-(2-Methoxyethoxy)-2-nitroaniline is a useful research compound. Its molecular formula is C9H12N2O4 and its molecular weight is 212.20 g/mol. The purity is usually 95%.

17-Phenylprostaglandin F2alpha

• CAS RN:
• 55582-75-7

• Formula:
• C26H38O5

• InChI:
• InChI=1S/C26H38O5/c1-2-10-20(19-11-6-5-7-12-19)17-21(27)15-16-23-22(24(28)18-25(23)29)13-8-3-4-9-14-26(30)31/h3,5-8,11-12,15-16,20-25,27-29H,2,4,9-10,13-14,17-18H2,1H3,(H,30,31)/b8-3-,16-15+/t20?,21-,22-,23-,24+,25-/m1/s1

• InChIKey:
• GEADEWLQJFNDLL-GNQOZLGHSA-N

• 17-Phenylprostaglandin F2alpha, also known as 17-Phenylprostaglandin F2alpha, is a useful research compound. Its molecular formula is C26H38O5 and its molecular weight is 430.6 g/mol. The purity is usually 95%.

2-[(4-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic Acid

In Stock

• CAS RN:
• 165682-75-7

• Formula:
• C11H10N2O3S

• InChI:
• InChI=1S/C11H10N2O3S/c1-16-8-4-2-7(3-5-8)12-11-13-9(6-17-11)10(14)15/h2-6H,1H3,(H,12,13)(H,14,15)

• InChIKey:
• FRHNAQQUMBLASW-UHFFFAOYSA-N

• 2-[(4-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic Acid is a useful research compound. Its molecular formula is C11H10N2O3S and its molecular weight is 250.28 g/mol. The purity is usually 95%.

N-[3-[3-(4-fluorophenyl)-2-(4-methoxyphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

In Stock

• CAS RN:
• 851782-75-7

• Formula:
• C24H24FN3O5S2

• InChI:
• InChI=1S/C24H24FN3O5S2/c1-3-34(29,30)27-20-6-4-5-18(15-20)23-16-24(17-7-9-19(25)10-8-17)28(26-23)35(31,32)22-13-11-21(33-2)12-14-22/h4-15,24,27H,3,16H2,1-2H3

• InChIKey:
• SNZLTMLDRFQCOV-UHFFFAOYSA-N

• N-[3-[3-(4-fluorophenyl)-2-(4-methoxyphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C24H24FN3O5S2 and its molecular weight is 517.59. The purity is usually 95%.

2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 953982-75-7

• Formula:
• C20H16ClN3OS3

• InChI:
• InChI=1S/C20H16ClN3OS3/c1-12-2-7-16-17(8-12)28-19(23-16)24-18(25)9-15-11-27-20(22-15)26-10-13-3-5-14(21)6-4-13/h2-8,11H,9-10H2,1H3,(H,23,24,25)

• InChIKey:
• UMIONCCDFHVYCO-UHFFFAOYSA-N

• 2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN3OS3 and its molecular weight is 446. The purity is usually 95%.

9-(2H-1,3-benzodioxol-5-yl)-2-(2,3-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 903282-75-7

• Formula:
• C21H17N5O6

• InChI:
• InChI=1S/C21H17N5O6/c1-29-13-5-3-4-11(17(13)30-2)19-23-15(18(22)27)16-20(25-19)26(21(28)24-16)10-6-7-12-14(8-10)32-9-31-12/h3-8H,9H2,1-2H3,(H2,22,27)(H,24,28)

• InChIKey:
• NOIZIMINUZFJMJ-UHFFFAOYSA-N

• 9-(2H-1,3-benzodioxol-5-yl)-2-(2,3-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C21H17N5O6 and its molecular weight is 435.4 g/mol. The purity is usually 95%.

2,5-Dimethyl-4'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898782-75-7

• Formula:
• C20H23NOS

• InChI:
• InChI=1S/C20H23NOS/c1-15-3-4-16(2)19(13-15)20(22)18-7-5-17(6-8-18)14-21-9-11-23-12-10-21/h3-8,13H,9-12,14H2,1-2H3

• InChIKey:
• MISFZSXYERWELH-UHFFFAOYSA-N

• 2,5-Dimethyl-4'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NOS and its molecular weight is 325.5 g/mol. The purity is usually 95%.

1-N-Boc-pyrrolidin-2-ylboronic acid

In Stock

• CAS RN:
• 149682-75-7

• Formula:
• C9H18BNO4

• InChI:
• InChI=1S/C9H18BNO4/c1-9(2,3)15-8(12)11-6-4-5-7(11)10(13)14/h7,13-14H,4-6H2,1-3H3

• InChIKey:
• UIIUYLRUCQCTST-UHFFFAOYSA-N

• 1-N-Boc-pyrrolidin-2-ylboronic acid, also known as 1-N-Boc-pyrrolidin-2-ylboronic acid, is a useful research compound. Its molecular formula is C9H18BNO4 and its molecular weight is 215.06 g/mol. The purity is usually 95%.

2-(2-(3-Fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetic acid

In Stock

• CAS RN:
• 1823182-75-7

• Formula:
• C11H6F4N2O2S

• InChI:
• InChI=1S/C11H6F4N2O2S/c12-7-1-5(11(13,14)15)3-16-9(7)10-17-6(4-20-10)2-8(18)19/h1,3-4H,2H2,(H,18,19)

• InChIKey:
• VYMPCWLIZHLVRD-UHFFFAOYSA-N

• 2-(2-(3-Fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetic acid is a useful research compound. Its molecular formula is C11H6F4N2O2S and its molecular weight is 306.24 g/mol. The purity is usually 95%.

1-[4-[4-Methoxy-4-(trifluoromethyl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361882-75-7

• Formula:
• C22H27F3N2O3

• InChI:
• InChI=1S/C22H27F3N2O3/c1-3-18(28)26-13-9-20(10-14-26,17-7-5-4-6-8-17)19(29)27-15-11-21(30-2,12-16-27)22(23,24)25/h3-8H,1,9-16H2,2H3

• InChIKey:
• AOWNICCHXHUVHA-UHFFFAOYSA-N

• 1-[4-[4-Methoxy-4-(trifluoromethyl)piperidine-1-carbonyl]-4-phenylpiperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C22H27F3N2O3 and its molecular weight is 424.464. The purity is usually 95%.

Fanotaprim

Usually In Stock

• CAS RN:
• 2120282-75-7

• Formula:
• C19H22N8O

• InChI:
• InChI=1S/C19H22N8O/c1-28-19-23-10-14(11-24-19)13-3-2-4-15(9-13)26-5-7-27(8-6-26)16-12-22-18(21)25-17(16)20/h2-4,9-12H,5-8H2,1H3,(H4,20,21,22,25)

• InChIKey:
• GUZBZPCNAJDYMO-UHFFFAOYSA-N

• Fanotaprim is a useful research compound. Its molecular formula is C19H22N8O and its molecular weight is 378.4 g/mol. The purity is usually 95%.